Cas no 2093386-23-1 (Thalidomide-NH-CH2-COO(t-Bu))

Thalidomide-NH-CH2-COO(t-Bu) is a chemically modified derivative of thalidomide, featuring an amine-linked methylene carboxylate tert-butyl ester group. This modification enhances the compound's solubility and stability, making it suitable for controlled release or prodrug applications in pharmaceutical research. The tert-butyl ester moiety improves lipophilicity, facilitating membrane permeability, while the amide linkage preserves the pharmacophore's activity. This derivative is particularly valuable in medicinal chemistry for developing targeted therapies, such as immunomodulatory or anti-angiogenic agents, due to its tunable release profile and compatibility with further functionalization. Its well-defined structure ensures reproducibility in synthetic and biological studies.
Thalidomide-NH-CH2-COO(t-Bu) structure
Thalidomide-NH-CH2-COO(t-Bu) structure
Product Name:Thalidomide-NH-CH2-COO(t-Bu)
CAS No:2093386-23-1
MF:C19H21N3O6
MW:387.39
CID:5147967
PubChem ID:131999717
Update Time:2025-05-20

Thalidomide-NH-CH2-COO(t-Bu) Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]-, 1,1-dimethylethyl ester
    • Thalidomide-NH-CH2-COO(t-Bu)
    • 2093386-23-1
    • DA-78390
    • SCHEMBL19451354
    • HY-W584512
    • tert-Butyl (2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)glycinate
    • CS-0637351
    • TQR1038
    • tert-butyl 2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)acetate
    • Inchi: 1S/C19H21N3O6/c1-19(2,3)28-14(24)9-20-11-6-4-5-10-15(11)18(27)22(17(10)26)12-7-8-13(23)21-16(12)25/h4-6,12,20H,7-9H2,1-3H3,(H,21,23,25)
    • InChI Key: WZPUJNOBEUAQPN-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)CNC1=CC=CC2=C1C(=O)N(C1CCC(=O)NC1=O)C2=O

Computed Properties

  • Exact Mass: 387.14303540g/mol
  • Monoisotopic Mass: 387.14303540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 122Ų

Thalidomide-NH-CH2-COO(t-Bu) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S23535-25mg
Thalidomide-NH-CH2-COO(t-Bu)
2093386-23-1 98%
25mg
¥1500.00 2023-02-22
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S23535-100mg
Thalidomide-NH-CH2-COO(t-Bu)
2093386-23-1 98%
100mg
¥4500.00 2023-02-22

Thalidomide-NH-CH2-COO(t-Bu) Related Literature

Additional information on Thalidomide-NH-CH2-COO(t-Bu)

Thalidomide-NH-CH2-COO(t-Bu): A Comprehensive Overview

Thalidomide-NH-CH2-COO(t-Bu), also known by its CAS number 2093386-23-1, is a derivative of thalidomide, a compound with a rich history in pharmaceutical research. This compound has garnered significant attention in recent years due to its potential applications in various therapeutic areas. The structure of Thalidomide-NH-CH2-COO(t-Bu) incorporates a thalidomide core with modifications that enhance its pharmacological properties, making it a promising candidate for drug development.

The synthesis of Thalidomide-NH-CH2-COO(t-Bu) involves advanced chemical methodologies, including coupling reactions and stereochemical optimizations. These techniques ensure the compound's stability and bioavailability, which are critical for its intended therapeutic uses. Recent studies have focused on optimizing the synthesis process to improve yield and purity, making it more feasible for large-scale production.

One of the most notable aspects of Thalidomide-NH-CH2-COO(t-Bu) is its pharmacological profile. Preclinical studies have demonstrated its potent anti-inflammatory and immunomodulatory effects, which are attributed to its ability to inhibit key inflammatory pathways. This makes it a potential candidate for treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Furthermore, research has shown that Thalidomide-NH-CH2-COO(t-Bu) exhibits anti-cancer properties, particularly in targeting solid tumors and hematological malignancies.

The mechanism of action of Thalidomide-NH-CH2-COO(t-Bu) involves multiple pathways, including the inhibition of angiogenesis and modulation of the tumor microenvironment. These effects are achieved through interactions with various cellular receptors and signaling molecules. Recent advancements in understanding these mechanisms have paved the way for more targeted therapies, enhancing the compound's therapeutic potential.

In terms of clinical applications, Thalidomide-NH-CH2-COO(t-Bu) is currently under investigation in phase II clinical trials for several indications. Early results have shown promising efficacy with manageable side effects, suggesting that it could become a valuable addition to existing treatment regimens. The compound's safety profile is being closely monitored to ensure that it meets regulatory standards for patient use.

Another area of interest surrounding Thalidomide-NH-CH2-COO(t-Bu) is its potential for combination therapies. Researchers are exploring its synergistic effects when used in conjunction with other drugs, such as immunotherapies or chemotherapeutic agents. This approach could enhance therapeutic outcomes while reducing adverse effects, making it a versatile option for complex disease states.

The development of Thalidomide-NH-CH2-COO(t-Bu) also highlights the importance of drug repurposing and optimization in modern pharmaceutical research. By modifying the structure of thalidomide, scientists have been able to overcome some of the limitations associated with its original form while retaining its core therapeutic benefits.

In conclusion, Thalidomide-NH-CH2-COO(t-Bu) represents a significant advancement in the field of medicinal chemistry. Its unique properties, combined with ongoing research efforts, position it as a potential breakthrough in treating a variety of diseases. As clinical trials continue to progress, the full extent of its therapeutic potential will become increasingly clear.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.